molecular formula C20H27NO3S B256361 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide

4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide

Cat. No. B256361
M. Wt: 361.5 g/mol
InChI Key: JPTZAIMHYTYEDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been synthesized using various methods and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide is not fully understood. However, it is believed to exert its anti-inflammatory, analgesic, and antipyretic activities by inhibiting the production of prostaglandins, which are involved in the inflammatory response. It is also believed to inhibit the activity of carbonic anhydrase by binding to the active site of the enzyme. Additionally, it has been reported to act as a selective agonist of the CB2 receptor, which may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide has been reported to have several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which are involved in the inflammatory response. It has also been reported to inhibit the activity of carbonic anhydrase, which may have implications for the regulation of acid-base balance in the body. Furthermore, it has been shown to activate the CB2 receptor, which may contribute to its anti-inflammatory activity.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide in lab experiments is its potential as a selective agonist of the CB2 receptor. This may make it a useful tool for studying the role of the CB2 receptor in the regulation of immune function and inflammation. Another advantage is its potential as an inhibitor of carbonic anhydrase, which may have implications for the development of drugs for the treatment of conditions such as glaucoma and epilepsy. However, a limitation of using 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide in lab experiments is its limited solubility in water, which may make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide. One direction is the further investigation of its potential as an inhibitor of carbonic anhydrase, with the aim of developing drugs for the treatment of conditions such as glaucoma and epilepsy. Another direction is the study of its potential as a ligand for the CB2 receptor, with the aim of developing drugs for the treatment of inflammatory conditions. Additionally, the development of new synthesis methods for 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide may improve its yield and solubility, making it a more useful tool for scientific research.

Synthesis Methods

The synthesis of 4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide has been achieved using various methods. One method involves the reaction of 4-butoxy-1-naphthalenesulfonyl chloride with cyclohexylamine in the presence of a base such as triethylamine. Another method involves the reaction of 4-butoxy-1-naphthalenesulfonyl chloride with cyclohexylamine in the presence of a catalyst such as copper(I) iodide. Both methods have been reported to yield the desired product in moderate to good yields.

Scientific Research Applications

4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide has been studied for its potential applications in scientific research. It has been reported to have anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential as an inhibitor of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. Furthermore, it has been investigated for its potential as a ligand for the cannabinoid receptor CB2, which is involved in the regulation of immune function and inflammation.

properties

Product Name

4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide

Molecular Formula

C20H27NO3S

Molecular Weight

361.5 g/mol

IUPAC Name

4-butoxy-N-cyclohexylnaphthalene-1-sulfonamide

InChI

InChI=1S/C20H27NO3S/c1-2-3-15-24-19-13-14-20(18-12-8-7-11-17(18)19)25(22,23)21-16-9-5-4-6-10-16/h7-8,11-14,16,21H,2-6,9-10,15H2,1H3

InChI Key

JPTZAIMHYTYEDB-UHFFFAOYSA-N

SMILES

CCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3CCCCC3

Canonical SMILES

CCCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3CCCCC3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.